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Compound of Interest

Compound Name: Procyanidin

Cat. No.: B150500 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Procyanidin Levels in Commercially Available Extracts

Procyanidins, a class of polyphenolic compounds found in various plants, are of significant

interest to the scientific community due to their potent antioxidant and anti-inflammatory

properties. Commercial extracts derived from sources such as grape seed, pine bark, and

cocoa are widely available as dietary supplements and are under investigation for their

potential therapeutic applications. This guide provides a comparative overview of the

procyanidin content in several commercial extracts, supported by experimental data and

detailed methodologies to aid in the selection of appropriate materials for research and

development.

Quantitative Comparison of Procyanidin Content
The procyanidin content of commercial extracts can vary significantly based on the botanical

source, extraction methods, and standardization processes. The following table summarizes

the procyanidin content from various studies on commercial extracts. It is important to note

that the data is compiled from different sources and analytical methods, which may influence

the results. Direct comparison should be approached with consideration of these variables.
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Botanical
Source

Commercial
Extract/Produc
t

Procyanidin
Content

Analytical
Method

Reference

Grape Seed
Standardized

Extracts

74-95%

Oligomeric

Proanthocyanidin

s (OPCs)

Not Specified [1][2]

Ecovitis™

~59.8% (598.3

µg/mg) Total

Procyanidins

GPC & MS

Unspecified

Commercial

Extract

988 ± 124 mg

CE/g (Vanillin

Assay)

Vanillin-HCl

Assay
[3]

Pine Bark

Standardized

Extracts

(Pycnogenol®)

80-85%

Oligomeric

Proanthocyanidin

s (OPCs)

Not Specified [2]

Cocoa

Unspecified

Commercial

Extract

724 ± 121 mg

CE/g (Vanillin

Assay)

Vanillin-HCl

Assay
[3]

*CE: Catechin Equivalents; GPC: Gel Permeation Chromatography; MS: Mass Spectrometry.

Experimental Protocols for Procyanidin
Quantification
Accurate quantification of procyanidins is crucial for the standardization of commercial

extracts and for understanding their biological activity. The two most common methods are

High-Performance Liquid Chromatography (HPLC) and the Vanillin-HCl colorimetric assay.

High-Performance Liquid Chromatography (HPLC) for
Procyanidin Analysis
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HPLC is a powerful technique for separating, identifying, and quantifying individual

procyanidin oligomers.

Typical Experimental Workflow for HPLC Analysis:
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Sample Preparation

HPLC Analysis Data Analysis

Commercial Extract Dissolve in Solvent
(e.g., Methanol/Water)

Filter through
0.45 µm Syringe Filter HPLC System

Inject

Stationary Phase
(e.g., C18 or HILIC)

Mobile Phase
(e.g., Acetonitrile/Water Gradient

with Formic Acid)

Detection
(DAD/UV or Fluorescence) Obtain Chromatogram Peak Integration Quantification using

External Standards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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